Cas no 828940-27-8 (1,3-Benzenedimethanol, 2,4,6-triiodo-5-methyl-, diacetate)

1,3-Benzenedimethanol, 2,4,6-triiodo-5-methyl-, diacetate structure
828940-27-8 structure
Product Name:1,3-Benzenedimethanol, 2,4,6-triiodo-5-methyl-, diacetate
CAS No:828940-27-8
MF:C13H17I3O6
MW:649.98390173912
CID:680064
PubChem ID:71416698
Update Time:2025-04-19

1,3-Benzenedimethanol, 2,4,6-triiodo-5-methyl-, diacetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedimethanol, 2,4,6-triiodo-5-methyl-, diacetate
    • acetic acid,[3-(hydroxymethyl)-2,4,6-triiodo-5-methylphenyl]methanol
    • Acetic acid--(2,4,6-triiodo-5-methyl-1,3-phenylene)dimethanol (2/1)
    • DTXSID00836068
    • 828940-27-8
    • Inchi: 1S/C9H9I3O2.2C2H4O2/c1-4-7(10)5(2-13)9(12)6(3-14)8(4)11;2*1-2(3)4/h13-14H,2-3H2,1H3;2*1H3,(H,3,4)
    • InChI Key: DWCSUVLHKIDETI-UHFFFAOYSA-N
    • SMILES: IC1C(CO)=C(C(C)=C(C=1CO)I)I.OC(C)=O.OC(C)=O

Computed Properties

  • Exact Mass: 649.8159g/mol
  • Monoisotopic Mass: 649.8159g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115Ų
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